
Technical Brief: Molecular Weight of 2-Amino-4-
isopropyl-5-methylthiazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Amino-4-isopropyl-5-

methylthiazole

Cat. No.: B033956 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a concise determination of the molecular weight for the chemical

compound 2-Amino-4-isopropyl-5-methylthiazole. The calculation is based on its constituent

elements and their standard atomic weights.

Molecular Formula Determination
The chemical name "2-Amino-4-isopropyl-5-methylthiazole" defines its structural

components, from which the molecular formula is derived:

Thiazole: A five-membered aromatic ring containing one sulfur and one nitrogen atom

(C₃H₃NS).

2-Amino: An amine group (-NH₂) is attached at the second position of the ring.

4-isopropyl: An isopropyl group (-CH(CH₃)₂) is attached at the fourth position.

5-methyl: A methyl group (-CH₃) is attached at the fifth position.

Summing these components yields the molecular formula: C₇H₁₂N₂S.
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The molecular weight is calculated by summing the atomic weights of each atom in the

molecular formula. The standard atomic weights for the constituent elements are provided by

the International Union of Pure and Applied Chemistry (IUPAC).

The calculation is detailed in the table below.

Element Symbol Quantity
Standard
Atomic Weight
(amu)

Total Mass
(amu)

Carbon C 7 12.011[1][2][3][4] 84.077

Hydrogen H 12 1.008[5][6][7] 12.096

Nitrogen N 2 14.007[8][9][10] 28.014

Sulfur S 1
32.066[11][12]

[13][14]
32.066

Total Molecular Weight 156.253

Based on this, the molecular weight of 2-Amino-4-isopropyl-5-methylthiazole is 156.253

g/mol .

Logical Workflow for Calculation
The process for determining the molecular weight follows a clear logical sequence.
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Identify Compound:
2-Amino-4-isopropyl-5-methylthiazole

Deconstruct Name into
Functional Groups

Determine Molecular Formula:
C₇H₁₂N₂S

Calculate Molar Mass:
(7C) + (12H) + (2N) + (1S)

Obtain Standard Atomic Weights
(C, H, N, S)

Final Molecular Weight:
156.253 g/mol

Click to download full resolution via product page

Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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